Cas no 6214-21-7 (methyl 3-nitrobenzenesulfonate)

methyl 3-nitrobenzenesulfonate structure
6214-21-7 structure
Product Name:methyl 3-nitrobenzenesulfonate
CAS No:6214-21-7
MF:C7H7NO5S
MW:217.199180841446
CID:1636221
PubChem ID:145843
Update Time:2025-04-21

methyl 3-nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-nitrobenzenesulfonate
    • Benzenesulfonic acid, 3-nitro-, methyl ester
    • SWKKKZKIPZOMBG-UHFFFAOYSA-N
    • SCHEMBL1317032
    • Methyl 3-nitrobenzenesulfonate #
    • Methyl 3-Nitro Benzenesulfonate
    • DTXSID20211196
    • DB-209269
    • 6214-21-7
    • Inchi: 1S/C7H7NO5S/c1-13-14(11,12)7-4-2-3-6(5-7)8(9)10/h2-5H,1H3
    • InChI Key: SWKKKZKIPZOMBG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC

Computed Properties

  • Exact Mass: 217.00451
  • Monoisotopic Mass: 217.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • Density: 1.453
  • Boiling Point: 355.8°C at 760 mmHg
  • Flash Point: 169°C
  • Refractive Index: 1.555
  • PSA: 86.51
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